inhibitors

  • CD666
    • Cat. No.:
    • B1663166
    • CAS No.:
    • Molecular Formula:
    • C24H28O3
    • Molecular Weight:
    • 364.5 g/mol
    Description
    Selective agonist for retinoic acid receptor-γ (RARγ);  High Quality Biochemicals for Research Uses
  • KUL-7211 racemate
    • Cat. No.:
    • B1663500
    • CAS No.:
    • Molecular Formula:
    • C19H23NO5
    • Molecular Weight:
    • 345.4 g/mol
    Description
    KUL 7211 racemate is the racemate of KUL 7211. KUL 7211 is a selective β-adrenoceptor agonist.
  • TC-MCH 7c
    • Cat. No.:
    • B1662363
    • CAS No.:
    • Molecular Formula:
    • C24H25FN2O3
    • Molecular Weight:
    • 408.5 g/mol
    Description
    Potent, selective melanin-concentrating hormone receptor 1 (MCH1R) antagonist (IC50= 5.6 nM in hMCH1R-expressing CHO cells). Displays selectivity for MCH1R over MCH2R (IC50 = > 10 μM). Decreases body weight in a...
  • DV 7028 hydrochloride
    • Cat. No.:
    • B1662367
    • CAS No.:
    • 133364-62-2
    • Molecular Formula:
    • C21H26ClFN4O3
    • Molecular Weight:
    • 436.9 g/mol
    Description
    DV 7028 Hydrochloride (cas# 133364-62-2) is a useful research chemical. DV 7028 Hydrochloride displayed potent 5-HT2 antagonist activity. The compound had moderate a1 receptor antagonism and the potency inhibiti...
  • 17,21-Dihydroxypregn-4-ene-3,20-dione
    • Cat. No.:
    • B1663625
    • CAS No.:
    • 152-58-9
    • Molecular Formula:
    • C21H30O4
    • Molecular Weight:
    • 346.5 g/mol
    Description
    17-hydroxy-17-(2-hydroxy-1-oxoethyl)-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one is a 21-hydroxy steroid.
  • Dmxb-a
    • Cat. No.:
    • B1662891
    • CAS No.:
    • 156223-05-1
    • Molecular Formula:
    • C19H21ClN2O2
    • Molecular Weight:
    • 344.8 g/mol
    Description
    an alpha7nAChR nicotinic receptor agonist
  • 5CITEP
    • Cat. No.:
    • B1663405
    • CAS No.:
    • 245426-70-4
    • Molecular Formula:
    • C12H8ClN5O2
    • Molecular Weight:
    • 289.68 g/mol
    Description
    Novel HIV-1 integrase inhibitor;  High Quality Biochemicals for Research Uses
  • (R)-DPN
    • Cat. No.:
    • B1662369
    • CAS No.:
    • 524047-78-7
    • Molecular Formula:
    • C15H13NO2
    • Molecular Weight:
    • 239.27 g/mol
    Description
    Enantiomer of DPN. Displays higher affinity for estrogen receptor (ER) β over ERα (Ki values are 1.82 and 147 nM respectively).
  • Levothyroxine sodium pentahydrate
    • Cat. No.:
    • B1662789
    • CAS No.:
    • 6106-07-6
    • Molecular Formula:
    • C15H20I4NNaO9
    • Molecular Weight:
    • 888.93 g/mol
    Description
    Levothyroxine Sodium is the sodium salt of levothyroxine, a synthetic levoisomer of thyroxine (T4) that is similar to the endogenous hormone produced by the thyroid gland. In peripheral tissues, levothyroxine is...
  • 4-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)quinoline
    • Cat. No.:
    • B1663151
    • CAS No.:
    • 849924-96-5
    • Molecular Formula:
    • C17H12N4
    • Molecular Weight:
    • 272.3 g/mol
    Description
    Novel inhibitor of ricin-induced stress-activated signaling pathways;  High Quality Biochemicals for Research Uses